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An in-depth exploration of the structural and chemical properties of uvarovite solid solutions,
tailored for researchers, scientists, and material development professionals.

Uvarovite, the calcium-chromium end-member of the garnet group, with the ideal chemical
formula CasCr2(SiOa)s, is the rarest of the common garnet minerals.[1] It belongs to the
ugrandite (calcium-bearing) series, which also includes grossular (CasAl2(SiO4)s) and andradite
(CasFe2(Si0Oa4)3).[2] Uvarovite is renowned for its vibrant emerald-green color, which is intrinsic
to its chromium content.[3][4] In nature, pure uvarovite is uncommon,; it typically forms solid
solutions with other garnet end-members, primarily grossular and andradite.[1][2]

These solid solutions involve the substitution of trivalent cations (Cr3*, Al3*, Fe3*) on the six-
fold coordinated octahedral "Y' site within the garnet crystal structure.[5][6] The extent of this
substitution is governed by the geological conditions of formation and dictates the precise
physical and optical properties of the crystal.[7] Understanding the crystal chemistry of these
solid solutions is crucial for fields ranging from geology to materials science, as the predictable
variation in properties allows for the tuning of materials for specific applications.

This guide provides a detailed overview of the crystal chemistry of uvarovite solid solutions,
summarizing key structural data, outlining the experimental protocols used for their
characterization, and illustrating the fundamental relationships through structural and
procedural diagrams.
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Data Presentation: Crystallographic and
Compositional Data

The primary substitution in the uvarovite-grossular-andradite series occurs at the octahedral Y-
site. The ionic radius of the occupying cation (AlR* = 0.535 A, Cr3+ = 0.615 A, Fe3* = 0.645 A) is
a dominant factor controlling the dimensions of the crystal lattice.[5] As larger cations like Cr3+*
and Fe3* substitute for the smaller AR+, the unit-cell parameter (a) and the Y-O bond distance
increase, while the Si-O distance within the silicate tetrahedron remains relatively constant.[5]

[6]

The following tables summarize crystallographic data from Rietveld refinements of synchrotron
high-resolution powder X-ray diffraction (HRPXRD) data for several natural uvarovite solid
solution samples. These samples often exhibit chemical zoning, resulting in the presence of
multiple distinct cubic garnet phases within a single crystal.[5][8]

Table 1: Unit-Cell Parameters and Phase Compositions of Uvarovite Solid Solutions
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Y-Site Occupancy

Sample Origin Phase a (A)
(apfu)
Russia-A Phase 1 11.9566(1) Al: 0.82, Cr: 1.18
Phase 2 11.9161(1) Al: 1.11, Cr: 0.89
] Al: 0.61, Cr: 1.25, Fe:
Switzerland Phase 1 11.9801(1)
0.14
Al: 0.94, Cr: 0.95, Fe:
Phase 2 11.9405(1)
0.11
] Al: 0.44, Cr: 1.48, Fe:
Finland Phase 1 11.9961(1)
0.08
Al: 0.65, Cr: 1.28, Fe:
Phase 2 11.9702(1)
0.07
o Al: 0.42, Cr: 1.46, Fe:
California Phase 5a 11.9998(1)
0.12
Al: 0.35, Cr: 1.45, Fe:
Phase 5b 12.0148(1)
0.20
Al: 0.43, Cr: 1.46, Fe:
Phase 5c¢ 11.9992(1) 011

Data sourced from Antao (2019).[5][6][8][9]

Table 2: Key Interatomic Distances in Uvarovite Solid Solutions
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Sample Origin  Phase (A) Y-0 (A) Z-0 (A)
Russia-A Phase 1 2.332 2.015 1.648
Phase 2 2.324 1.990 1.649

Switzerland Phase 1 2.337 2.029 1.647
Phase 2 2.329 2.004 1.648

Finland Phase 1 2.341 2.036 1.647
Phase 2 2.335 2.021 1.647

California Phase 5a 2.341 2.037 1.647
Phase 5b 2.344 2.045 1.647

Phase 5c 2.341 2.037 1.647

Data sourced from Antao (2019).[5][6][8][9] Note: X, Y, and Z represent the dodecahedral (Ca),
octahedral (Cr, Al, Fe), and tetrahedral (Si) sites, respectively.

Mandatory Visualizations

The relationships within uvarovite solid solutions and the processes to characterize them can
be effectively visualized.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.mdpi.com/2075-163X/9/7/395
https://www.semanticscholar.org/paper/Crystal-Chemistry-of-Birefringent-Uvarovite-Solid-Antao-Salvador/d591a65e8366608969dd12d7930c6212cdb56c4c
https://www.researchgate.net/publication/334103867_Crystal_Chemistry_of_Birefringent_Uvarovite_Solid_Solutions
https://pdfs.semanticscholar.org/01fa/198c73f4de9a8860e043b29e0f5d1c0799ab.pdf
https://www.benchchem.com/product/b1174922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Legend
Solid Solution
(Y-Site Substitution)
Ugrandite Series (X = Ca)
Fes* « Cro+
Uvarovite < > Andradite
CasCrzSiz012 \ 4 = CasFezSiz012
AR+ o Cr3+ Fe3+ o AlB+
_ Grossular
= CasAl2Siz012

Click to download full resolution via product page

Caption: Logical diagram of the ugrandite garnet solid solution series.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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